O-(tert-Butyldimethylsilyl)-N-(tert-butoxycarbonyl)threonine
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Description
O-(tert-Butyldimethylsilyl)-N-(tert-butoxycarbonyl)threonine is a useful research compound. Its molecular formula is C15H31NO5Si and its molecular weight is 333.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques
Researchers have developed methods to synthesize serine- and threonine-based helical polyacetylenes using O-silylated monomers, including derivatives similar to O-(tert-Butyldimethylsilyl)-N-(tert-butoxycarbonyl)threonine. These polymers exhibit significant optical activity, suggesting potential applications in chiral materials and optically active polymers. The presence of the tert-butoxycarbonyl and silyl protecting groups enables the selective polymerization and functionalization of these monomers, leading to materials with unique physical properties (Sanda, Araki, & Masuda, 2004).
Polymer Research
In the realm of polymer science, the application extends to the synthesis and anionic ring-opening polymerization of amino acid-derived cyclic carbonates. These cyclic carbonates, synthesized from precursors including this compound, can be polymerized to produce polycarbonates. This research contributes to the development of biodegradable polymers, potentially useful for medical and environmental applications (Sanda, Kamatani, & Endo, 2001).
Peptide Modification
The chemical versatility of this compound is also exploited in peptide synthesis, where it is used for the preparation of peptides and their intermediates. For instance, it is utilized in the synthesis of amide-linked ribonucleoside dimers, highlighting its role in nucleoside modification and potential applications in drug discovery and development (Peterson et al., 1999).
Properties
IUPAC Name |
(2S,3R)-3-[tert-butyl(dimethyl)silyl]oxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H31NO5Si/c1-10(21-22(8,9)15(5,6)7)11(12(17)18)16-13(19)20-14(2,3)4/h10-11H,1-9H3,(H,16,19)(H,17,18)/t10-,11+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIGKEAAYYNIBEN-MNOVXSKESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C(=O)O)NC(=O)OC(C)(C)C)O[Si](C)(C)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]([C@@H](C(=O)O)NC(=O)OC(C)(C)C)O[Si](C)(C)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H31NO5Si |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.50 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.